Cas no 1806868-34-7 (3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine)

• Product Name: 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine
• CAS No: 1806868-34-7
• MF: C₇H₅Cl₂F₂NO
• MW: 228.023506879807
• CID: 4869657
• Update Time: 2025-06-14

3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine

• Inchi： 1S/C7H5Cl2F2NO/c8-1-3-6(9)5(7(10)11)4(13)2-12-3/h2,7,13H,1H2
• InChI Key： FDEQUOIKYRPLOI-UHFFFAOYSA-N
• SMILES： ClC1C(CCl)=NC=C(C=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine

Comprehensive Introduction to 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806868-34-7)

The compound 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806868-34-7) is a specialized pyridine derivative that has garnered significant attention in the fields of agrochemical and pharmaceutical research. Its unique structural features, including the presence of chloro, chloromethyl, difluoromethyl, and hydroxy functional groups, make it a versatile intermediate for synthesizing advanced molecules. Researchers are particularly interested in its potential applications due to the growing demand for heterocyclic compounds in modern chemistry.

In recent years, the agrochemical industry has seen a surge in the development of novel pyridine-based compounds, driven by the need for more efficient and environmentally friendly crop protection agents. 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine stands out as a promising candidate due to its ability to act as a precursor for herbicides and fungicides. Its difluoromethyl group, in particular, enhances the bioactivity of derived products, aligning with the industry's focus on sustainable agriculture and green chemistry.

The pharmaceutical sector also explores the potential of this compound, especially in the design of small-molecule drugs. The hydroxypyridine moiety is a common pharmacophore in medicinal chemistry, often associated with anti-inflammatory and antimicrobial properties. With the rise of drug-resistant pathogens and the ongoing search for new therapeutic agents, 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine could play a pivotal role in addressing these challenges.

From a synthetic chemistry perspective, the compound's reactivity is a subject of extensive study. The presence of multiple reactive sites, such as the chloromethyl and hydroxy groups, allows for diverse chemical modifications. This versatility is crucial for researchers working on structure-activity relationship (SAR) studies, where slight alterations in molecular structure can lead to significant changes in biological activity. The compound's CAS No. 1806868-34-7 is frequently cited in patents and academic papers, highlighting its importance in organic synthesis.

Environmental and safety considerations are also paramount when discussing 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine. Regulatory agencies worldwide emphasize the need for eco-friendly and biodegradable chemicals. Researchers are investigating the compound's environmental fate, including its degradation pathways and potential metabolites, to ensure compliance with global standards such as REACH and EPA guidelines.

In the context of market trends, the demand for high-purity intermediates like 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine is on the rise. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the needs of agrochemical and pharmaceutical clients. Its commercial availability underscores its relevance in the fine chemicals market, where precision and quality are critical.

Looking ahead, the compound's potential applications in biocatalysis and enzymatic transformations are areas of active exploration. The integration of green chemistry principles into synthetic routes involving 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine could further enhance its appeal. As the scientific community continues to uncover new uses for this versatile molecule, its role in advancing sustainable innovation is likely to expand.

In summary, 3-Chloro-2-(chloromethyl)-4-(difluoromethyl)-5-hydroxypyridine (CAS No. 1806868-34-7) represents a fascinating intersection of chemistry, agriculture, and medicine. Its structural complexity and functional diversity make it a valuable asset in the quest for next-generation chemicals. Whether in the lab or the field, this compound is poised to contribute significantly to scientific and industrial progress.